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Compound of Interest
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Cat. No.: B094429

A comprehensive guide for researchers and scientists on the cost-effectiveness, performance,
and experimental protocols of two historically significant explosives.

Ammonium picrate, also known as Dunnite or Explosive D, and Trinitrotoluene (TNT) have
both played crucial roles in the history of military and industrial explosives. While TNT became
the more widely adopted explosive charge, a nuanced understanding of their comparative cost-
effectiveness and performance characteristics remains vital for researchers in energetic
materials. This guide provides a detailed comparison of these two compounds, complete with
experimental data, synthesis protocols, and performance testing methodologies.

Cost-Effectiveness: A Historical and Modern
Perspective

Historically, the cost of production was a significant factor in the widespread adoption of TNT
over Ammonium picrate. During World War I, the cost for the US government to produce a
pound of Ammonium picrate was 64 cents, whereas a pound of TNT cost only 26.5 cents.[1]
This substantial price difference, driven by the relative costs of their respective raw materials
and manufacturing processes, heavily favored TNT for mass production.

While specific, current market prices for these explosives are not readily available due to their
nature, a cost analysis can be approximated by examining the prices of their precursor
chemicals.
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Table 1: Estimated Raw Material Cost Comparison

Explosive Precursor Chemicals Recent Price (USD/kg)
Ammonium Picrate Picric Acid ~$12.20

Anhydrous Ammonia ~$0.53

TNT Toluene ~$0.83 - $1.20

Nitric Acid ~$0.26 - $0.38

Sulfuric Acid ~$0.12 - $0.18

Note: Prices are estimations based on recent market data and can fluctuate based on purity,

quantity, and supplier.

The synthesis of TNT involves a three-step nitration of toluene, a relatively inexpensive starting
material derived from petroleum.[2] In contrast, Ammonium picrate is synthesized through the
neutralization of picric acid with ammonia.[3] Picric acid itself is produced through the nitration
of phenol, a process that can be more complex and costly than the nitration of toluene. This
difference in the cost and complexity of obtaining the primary precursor chemicals likely
continues to contribute to a cost advantage for TNT in large-scale production.

Performance Characteristics: A Side-by-Side
Comparison

Both Ammonium picrate and TNT are high explosives, but they exhibit notable differences in
their performance characteristics. TNT is often used as the standard benchmark against which
other explosives are measured.

Table 2: Comparative Performance Data
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Property Ammonium Picrate Trinitrotoluene (TNT)
Detonation Velocity (m/s) 7,150 6,900

Density (g/cm3) 1.719 1.654

Explosive Strength Slightly weaker than TNT fts)ndard benchmark (RE =
Melting Point (°C) 265 (decomposes) 80.6

Ammonium picrate possesses a slightly higher detonation velocity and density than TNT.[4]
However, its overall explosive strength is generally considered to be slightly weaker than that of
TNT.[5] A significant advantage of Ammonium picrate is its remarkable insensitivity to shock
and friction, making it particularly suitable for applications where the munition must withstand
severe stress before detonation, such as in armor-piercing projectiles.[5] Conversely, TNT's
lower melting point allows it to be melt-cast, a simpler and safer method for filling shells
compared to the pressing required for Ammonium picrate.[5]

Experimental Protocols

For researchers and scientists, detailed and replicable experimental protocols are essential.
The following sections outline the synthesis procedures for both explosives and the
methodologies for key performance tests.

Synthesis Protocols

Ammonium Picrate Synthesis

The synthesis of Ammonium picrate is achieved through the neutralization of picric acid with

ammonia.

Picric Acid

Reaction Vessel Ammonium Picrate -_> .
(Neutralization) (Precipitate) Drying

——
Ammonia (aqueous or anhydrous)
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Synthesis of Ammonium Picrate.

Procedure:

o Preparation of Picric Acid Solution: Suspend picric acid in water. The historical method used
a large volume of water, approximately one hundred times the weight of the picric acid.[6]

o Neutralization: Slowly add aqueous or anhydrous ammonia to the picric acid suspension
while stirring.[3] The reaction is a neutralization process.

o Crystallization: Cool the resulting solution to induce the crystallization of Ammonium
picrate.

« |solation: Separate the precipitated Ammonium picrate crystals from the solution via
filtration.

e Washing and Drying: Wash the crystals with cold water and then dry them to obtain the final
product.

Trinitrotoluene (TNT) Synthesis

The industrial production of TNT involves a three-step nitration of toluene.
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Mononitrotoluene

Step 1: Mononitration

Dinitrotoluene

Fuming Nitric Acid +
Oleum

Step 2: Dinitration

e.g.. with Sodium Sulfite

Step 3: Trinitration

Nitric Acid +
Sulfuric Acid

Performance Testing Workflow

Explosive Sample

(Ammonium Picrate or TNT)
Trauzl Lead Block Test Ballistic Mortar Test Plate Dent Test
(Measures Brisance/Strength) (Measures Explosive Power) (Measures Detonation Pressure)

Data Analysis and Comparison

Quantitative Performance Metrics:
- Trauzl Number (cm?3)
- Mortar Recoil
- Dent Depth (mm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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